Cas no 793-92-0 (perfluoro(1,3,5-trimethylbenzene))

perfluoro(1,3,5-trimethylbenzene) structure
793-92-0 structure
Product Name:perfluoro(1,3,5-trimethylbenzene)
CAS No:793-92-0
MF:C9F12
MW:336.077144622803
CID:984671
PubChem ID:2776390
Update Time:2025-10-29

perfluoro(1,3,5-trimethylbenzene) Chemical and Physical Properties

Names and Identifiers

    • perfluoro(1,3,5-trimethylbenzene)
    • 1,3,5-Trifluoro-2,4,6-tris(trifluoromethyl)benzene
    • PERFLUORO-(1,3,5-TRIMETHYLBENZENE)
    • 1,3,5-Trifluor-2,4,6-tris-trifluormethyl-benzol
    • 1,3,5-tris(fluoranyl)-2,4,6-tris(trifluoromethyl)benzene
    • Dodekafluor-Mesitylen
    • PC9298
    • Perfluor-1,3,5-trimethylbenzol
    • Perfluor-mesitylen
    • Perfluoromesitylen
    • perfluoromesitylene
    • DTXSID60380037
    • MFCD00156077
    • CS-0455857
    • Trifluoro-1,3,5-tris(trifluoromethyl)benzene
    • A839672
    • 793-92-0
    • AKOS017344228
    • QWZHVIDXHYBBDU-UHFFFAOYSA-N
    • SCHEMBL1998599
    • MDL: MFCD00156077
    • Inchi: 1S/C9F12/c10-4-1(7(13,14)15)5(11)3(9(19,20)21)6(12)2(4)8(16,17)18
    • InChI Key: QWZHVIDXHYBBDU-UHFFFAOYSA-N
    • SMILES: FC1C(C(F)(F)F)=C(C(C(F)(F)F)=C(C=1C(F)(F)F)F)F

Computed Properties

  • Exact Mass: 335.98100
  • Monoisotopic Mass: 335.9808379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Boiling Point: 136-137°C
  • PSA: 0.00000
  • LogP: 5.16030

perfluoro(1,3,5-trimethylbenzene) Security Information

perfluoro(1,3,5-trimethylbenzene) Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

perfluoro(1,3,5-trimethylbenzene) Pricemore >>

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Additional information on perfluoro(1,3,5-trimethylbenzene)

Perfluoro(1,3,5-trimethylbenzene) (CAS No. 793-92-0): Properties, Applications, and Market Insights

Perfluoro(1,3,5-trimethylbenzene) (CAS No. 793-92-0) is a highly fluorinated aromatic compound with unique chemical and physical properties. As a member of the perfluorinated compounds family, it has gained significant attention in various industrial and research applications due to its exceptional thermal stability, chemical inertness, and low surface energy. The compound is also known by its systematic name, 1,3,5-tris(trifluoromethyl)benzene, and is often abbreviated as PTFMB in scientific literature.

The molecular structure of perfluoro(1,3,5-trimethylbenzene) features a benzene ring with three trifluoromethyl (-CF3) groups symmetrically positioned at the 1, 3, and 5 positions. This arrangement contributes to its remarkable properties, including high hydrophobicity, excellent dielectric characteristics, and resistance to extreme temperatures. These attributes make it valuable for applications in advanced materials science, electronics, and specialty chemicals.

In recent years, the demand for fluorinated aromatic compounds like perfluoro(1,3,5-trimethylbenzene) has grown significantly, driven by emerging technologies in semiconductor manufacturing and renewable energy applications. Researchers are particularly interested in its potential as a high-performance lubricant and heat transfer fluid in extreme environments. The compound's ability to maintain stability under harsh conditions makes it suitable for aerospace applications and next-generation electronic devices.

The synthesis of perfluoro(1,3,5-trimethylbenzene) typically involves fluorination reactions of the corresponding hydrocarbon precursor. Modern synthetic approaches focus on developing more efficient and environmentally friendly methods, aligning with the growing emphasis on green chemistry principles. Manufacturers are investing in processes that minimize waste and reduce energy consumption while maintaining high purity standards required for technical applications.

From a commercial perspective, the market for perfluorinated aromatic compounds is expected to grow steadily, with Asia-Pacific regions showing particularly strong demand. The compound's applications in electronic encapsulation materials and optical coatings are driving this growth. Industry analysts project increased adoption in 5G technology infrastructure and electric vehicle components, where materials with exceptional dielectric properties are essential.

Safety and handling of perfluoro(1,3,5-trimethylbenzene) require standard laboratory precautions. While the compound exhibits high stability, proper ventilation and personal protective equipment are recommended when working with it in powder or concentrated forms. Regulatory compliance varies by region, and manufacturers typically provide detailed safety data sheets (SDS) for professional users.

Research into novel applications of perfluoro(1,3,5-trimethylbenzene) continues to expand. Recent studies explore its potential in organic electronics, particularly as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's electron-withdrawing characteristics make it interesting for designing new organic semiconductors with tailored properties.

Environmental considerations surrounding perfluorinated compounds have led to increased research into their biodegradation and environmental fate. While perfluoro(1,3,5-trimethylbenzene) demonstrates greater environmental persistence compared to its hydrocarbon analogs, current studies focus on understanding its ecological impact and developing sustainable alternatives where appropriate.

The analytical characterization of perfluoro(1,3,5-trimethylbenzene) typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and gas chromatography. These methods ensure product purity and quality control, particularly for applications requiring high-performance specifications. Advanced analytical approaches are being developed to detect trace impurities that might affect performance in sensitive applications.

Looking ahead, the future of perfluoro(1,3,5-trimethylbenzene) appears promising, with potential breakthroughs in nanotechnology and advanced manufacturing. Its unique combination of properties positions it as a material of interest for emerging technologies that demand exceptional chemical and thermal stability. As research continues, we can anticipate new discoveries that will further expand its applications across multiple industries.

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